N-(4-methoxyphenyl)-3-[(methylsulfonyl)amino]benzamide

• IUPAC Name: 3-(methanesulfonamido)-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C15H16N2O4S/c1-21-14-8-6-12(7-9-14)16-15(18)11-4-3-5-13(10-11)17-22(2,19)20/h3-10,17H,1-2H3,(H,16,18)
• InChI Key: XPAAGNOFIZPGMG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)NS(=O)(=O)C
• Molecular Formula: C15H16N2O4S
• Molecular Weight: 320.4 g/mol

Description

Synthesis Analysis

The synthesis of N-(4-methoxyphenyl)-3-[(methylsulfonyl)amino]benzamide involves multiple steps, starting from basic benzamide or aniline derivatives. A notable method includes the reaction of N-methoxymethyl-N-methylcarbamoyl(trimethyl)silane with N-sulfonylimines in anhydrous benzene under catalyst-free conditions, yielding α-(N-sulfonyl)amino-N-methoxymethyl-N-methylamides with high efficiency (Liu et al., 2015).

Molecular Structure Analysis

The molecular structure of similar compounds has been extensively studied using X-ray diffraction, IR spectroscopy, and quantum chemical computations. For example, a novel 3-acetoxy-2-methyl-N-(4-methoxyphenyl) benzamide demonstrated crystallization in a triclinic system, with detailed lattice constants and molecular geometry obtained via these techniques, which are indicative of the compound's stable structure (Demir et al., 2015).

Chemical Reactions and Properties

N-(4-methoxyphenyl)-3-[(methylsulfonyl)amino]benzamide can undergo various chemical reactions characteristic of amides, sulfonamides, and methoxy groups. For instance, compounds in this category have been involved in Lossen and Beckmann rearrangements under specific conditions, leading to a diverse array of products and showcasing the reactivity of the sulfonyloxy and amido groups (Fahmy et al., 1977).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are crucial for understanding the compound's behavior in different environments. While specific data for N-(4-methoxyphenyl)-3-[(methylsulfonyl)amino]benzamide is scarce, related compounds have shown varied solubility in common solvents, moderate melting points, and distinct crystalline forms, which can be inferred to provide insight into this compound's physical characteristics.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other chemicals, are pivotal. The molecular electrostatic potential (MEP) surface maps and frontier molecular orbital (FMO) analysis of related compounds indicate areas of high electron density and potential reactivity sites, which are useful for predicting reactions and interactions (Demir et al., 2015).